Cas no 1097812-58-2 (1,4-dioxane-2-carbohydrazide)

• Product Name: 1,4-dioxane-2-carbohydrazide
• CAS No: 1097812-58-2
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• MDL: MFCD11645181
• CID: 4571788
• PubChem ID: 43348498
• Update Time: 2025-10-29

1,4-dioxane-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2-carbohydrazide
• 1,4-Dioxane-2-carboxylic acid, hydrazide
• 1,4-dioxane-2-carbohydrazide

• MDL： MFCD11645181
• Inchi： 1S/C5H10N2O3/c6-7-5(8)4-3-9-1-2-10-4/h4H,1-3,6H2,(H,7,8)
• InChI Key： SBUPBLSDZSZQBG-UHFFFAOYSA-N
• SMILES： O1CCOCC1C(NN)=O

Computed Properties

• Exact Mass: 146.069
• Monoisotopic Mass: 146.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on 1,4-dioxane-2-carbohydrazide

Introduction to 1,4-dioxane-2-carbohydrazide (CAS No. 1097812-58-2) and Its Emerging Applications in Chemical Biology

1,4-dioxane-2-carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 1097812-58-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and chemical properties. This compound, featuring a dioxane ring conjugated with a hydrazide functional group, exhibits versatile reactivity that makes it a valuable intermediate in the synthesis of pharmacologically active molecules. The combination of its rigid dioxane core and the nucleophilic hydrazide moiety allows for diverse chemical transformations, making it a promising candidate for drug discovery and molecular design.

The dioxane scaffold in 1,4-dioxane-2-carbohydrazide provides a stable framework that can mimic the structural motifs found in natural products and bioactive compounds. This structural feature is particularly useful in medicinal chemistry, where mimicking biologically relevant scaffolds can lead to the development of novel therapeutic agents. Additionally, the hydrazide group serves as a versatile handle for further functionalization, enabling the construction of complex molecules through condensation reactions with aldehydes and ketones. Such reactivity has been exploited in the synthesis of heterocyclic derivatives that exhibit potential biological activities.

In recent years, 1,4-dioxane-2-carbohydrazide has been explored as a key intermediate in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The hydrazide moiety can undergo facile reactions with electrophiles, allowing for the introduction of diverse substituents that modulate biological activity. This flexibility has made 1,4-dioxane-2-carbohydrazide a valuable building block in fragment-based drug design approaches.

One of the most intriguing aspects of 1,4-dioxane-2-carbohydrazide is its potential application in modulating enzyme activity. Researchers have leveraged its structural features to develop inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The dioxane ring can interact with specific pockets in enzyme active sites, while the hydrazide group can form covalent or non-covalent bonds with key residues, leading to inhibition of enzymatic activity. This has opened up new avenues for developing enzyme-targeted therapeutics.

The synthesis of 1,4-dioxane-2-carbohydrazide itself is an area of active research. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, catalytic hydrogenation techniques have been employed to improve yields and reduce byproduct formation. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and energy consumption. These advancements are crucial for ensuring that 1,4-dioxane-2-carbohydrazide remains accessible for both academic research and industrial applications.

The biological evaluation of derivatives derived from 1,4-dioxane-2-carbohydrazide has revealed several promising candidates with therapeutic potential. In particular, studies have focused on their ability to interact with biological targets such as kinases and proteases. By modifying the substituents on the dioxane ring and hydrazide group, researchers have been able to fine-tune binding affinities and selectivity profiles. This approach has led to the identification of lead compounds that are being advanced into preclinical development.

Another emerging application of 1,4-dioxane-2-carbohydrazide is in materials science. The unique structural properties of this compound make it suitable for use as a monomer or crosslinking agent in polymer formulations. Researchers have explored its incorporation into hydrogels and other biocompatible materials for drug delivery applications. The ability to functionalize both the dioxane and hydrazide moieties allows for precise control over material properties such as solubility and degradation rate.

The future prospects for 1,4-dioxane-2-carbohydrazide are bright, with ongoing research focusing on expanding its applications across multiple domains. Advances in computational chemistry are enabling more accurate predictions of molecular interactions, which will accelerate the discovery of new derivatives with enhanced biological activity. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists are fostering innovative approaches to harnessing the potential of this versatile compound.

In conclusion, 1 , 4 - dioxane - 2 - carbohydrazide ( CAS No . 1097812 - 58 - 2 ) represents a significant advancement in chemical biology due to its unique structural features and reactivity profile . Its applications span across drug discovery , materials science , and beyond , making it a compound of great interest for researchers worldwide . As synthetic methodologies continue to evolve , we can expect even broader utilization of this remarkable molecule in future scientific endeavors .